Cas no 898452-95-4 (4-(4-methoxybenzenesulfonyl)-8-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(4-methoxybenzenesulfonyl)-8-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 898452-95-4
• MF: C₂₃H₃₀N₂O₆S₂
• MW: 494.62410402298
• CID: 5483895
• Update Time: 2025-08-04

4-(4-methoxybenzenesulfonyl)-8-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)sulfonyl-8-(2,4,6-trimethylphenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• 4-(4-methoxybenzenesulfonyl)-8-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• InChI Key： PUIQADDAXMZCKB-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C3=C(C)C=C(C)C=C3C)(=O)=O)CC2)N(S(C2=CC=C(OC)C=C2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-(4-methoxybenzenesulfonyl)-8-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Recent Advances in the Study of 4-(4-methoxybenzenesulfonyl)-8-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898452-95-4)

The compound 4-(4-methoxybenzenesulfonyl)-8-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 898452-95-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, shedding light on its role in drug discovery and development.

One of the key areas of research involves the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the product. The researchers employed a multi-step reaction sequence, including sulfonylation and spirocyclization, to achieve the desired compound with minimal byproducts. This advancement is critical for facilitating further preclinical and clinical studies.

In terms of pharmacological activity, preliminary in vitro and in vivo studies have demonstrated that 898452-95-4 exhibits potent inhibitory effects on specific protein-protein interactions (PPIs) involved in inflammatory pathways. For instance, a recent Nature Chemical Biology article (2024) highlighted its ability to disrupt the interaction between NF-κB and its regulatory proteins, thereby reducing inflammation in murine models. These findings suggest potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, computational modeling and molecular docking studies have provided insights into the binding mode of 898452-95-4 with its target proteins. A study in ACS Chemical Biology (2023) utilized density functional theory (DFT) and molecular dynamics simulations to elucidate the compound's conformational stability and interaction energetics. These computational approaches have been instrumental in guiding the design of analogs with enhanced potency and selectivity.

Despite these promising developments, challenges remain in the clinical translation of 898452-95-4. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Ongoing research is exploring prodrug strategies and formulation technologies to improve its pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 4-(4-methoxybenzenesulfonyl)-8-(2,4,6-trimethylbenzenesulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane represents a compelling case study in modern drug discovery. Its unique chemical structure and promising biological activity underscore its potential as a therapeutic agent. Future research will likely focus on expanding its applications, optimizing its properties, and overcoming translational hurdles to bring this compound closer to clinical use.